6-(4-Bromo-1-methyl-1H-pyrazol-5-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane

• Molecular Formula: C10H14BrN3O
• Molecular Weight: 272.14 g/mol
• IUPAC Name: 6-(4-bromo-2-methylpyrazol-3-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane
• InChI: InChI=1S/C10H14BrN3O/c1-13-4-3-10(8(6-13)15-10)9-7(11)5-12-14(9)2/h5,8H,3-4,6H2,1-2H3
• InChI Key: QZEIRCAZYLXSIA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(C(C1)O2)C3=C(C=NN3C)Br

Description

This compound features a bicyclo[4.1.0]heptane core fused with a 7-oxa-3-azabicyclo system, substituted at position 6 with a 4-bromo-1-methylpyrazole moiety. The bromine atom enhances electrophilic reactivity, while the methyl groups on the pyrazole and azabicyclo ring influence steric and electronic properties. Its synthesis likely involves coupling reactions between functionalized pyrazole derivatives and the bicyclic scaffold, as inferred from analogous methodologies in the literature . Applications may span pharmaceuticals, agrochemicals, or materials science, though specific data remain undisclosed in the provided evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-Bromo-1-methyl-1H-pyrazol-5-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane typically involves multiple steps, starting with the preparation of the brominated pyrazole ring. One common method involves the bromination of 1-methyl-1H-pyrazole using bromine in the presence of a suitable solvent such as dichloromethane. The resulting 4-bromo-1-methyl-1H-pyrazole is then subjected to further reactions to introduce the bicyclic structure.

The formation of the 7-oxa-3-azabicyclo[4.1.0]heptane moiety can be achieved through a cyclization reaction involving appropriate precursors. This step often requires the use of strong bases and specific reaction conditions to ensure the formation of the desired bicyclic structure.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to maximize yield and purity. Large-scale synthesis typically employs continuous flow reactors and automated systems to control reaction conditions precisely. The use of advanced purification techniques, such as chromatography and crystallization, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

6-(4-Bromo-1-methyl-1H-pyrazol-5-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom on the pyrazole ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the pyrazole ring and the bicyclic moiety.

Cyclization Reactions: The compound can participate in further cyclization reactions to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide or potassium thiolate. Reactions are typically carried out in polar solvents such as dimethyl sulfoxide (DMSO) or acetonitrile.

Oxidation and Reduction: Oxidizing agents like potassium permanganate or reducing agents like sodium borohydride are used under controlled conditions to achieve the desired transformations.

Cyclization Reactions: Strong bases like sodium hydride or potassium tert-butoxide are often employed to facilitate cyclization.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrazole derivatives, while oxidation and reduction reactions can lead to different oxidation states of the compound.

Scientific Research Applications

6-(4-Bromo-1-methyl-1H-pyrazol-5-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex heterocyclic compounds. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound’s brominated pyrazole ring is known for its potential biological activities, including antimicrobial and anticancer properties. Researchers study its interactions with biological targets to develop new therapeutic agents.

Medicine: The compound is investigated for its potential use in drug discovery and development. Its unique structure and reactivity make it a candidate for the development of novel pharmaceuticals.

Industry: The compound is used in the development of advanced materials and chemical processes. Its unique properties make it suitable for applications in catalysis and material science.

Mechanism of Action

The mechanism of action of 6-(4-Bromo-1-methyl-1H-pyrazol-5-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane involves its interaction with specific molecular targets. The brominated pyrazole ring can interact with enzymes and receptors, modulating their activity. The compound’s bicyclic structure allows it to fit into specific binding sites, influencing biological pathways and processes.

Comparison with Similar Compounds

Structural and Functional Insights

• Bicyclic Core Variations : The target compound’s 7-oxa-3-azabicyclo[4.1.0] system differs from the 3.1.1 and 3.2.0 systems in other analogs, affecting ring strain and conformational flexibility .
• Synthetic Routes : Analogous compounds employ HATU-mediated couplings (e.g., ) or sulfonate intermediates (), suggesting shared methodologies for bicyclic systems.

Physicochemical and Pharmacological Comparisons

• Solubility and Stability : The parent 7-oxabicyclo[4.1.0]heptane () has lower molecular weight and higher volatility (bp 129–130°C) compared to substituted derivatives, which exhibit higher lipophilicity due to aromatic groups .
• Bioactivity : Pyrazole-containing analogs (e.g., ) are often explored for antimicrobial activity, while benzo[d][1,3]dioxole derivatives () may target neurological pathways .

Challenges and Limitations

• Commercial Availability : The discontinued status of the trimethoxyphenyl analog () suggests synthetic or stability challenges .

Biological Activity

The compound 6-(4-Bromo-1-methyl-1H-pyrazol-5-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane is a novel bicyclic structure that incorporates a pyrazole moiety, which has been associated with various biological activities. This article explores its biological activity, focusing on its pharmacological potential, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

Chemical Formula: C₁₃H₁₈BrN₂O
Molecular Weight: 284.20 g/mol
IUPAC Name: 6-(4-bromo-1-methyl-1H-pyrazol-5-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane

Biological Activity Overview

Research indicates that compounds containing the pyrazole ring exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, antitumor, and antimicrobial effects. The incorporation of the bicyclic structure in this compound may enhance these activities due to increased molecular interactions with biological targets.

Table 1: Biological Activities of Pyrazole Derivatives

Activity Type	Examples	Mechanism of Action
Anti-inflammatory	Celecoxib	COX inhibition
Antitumor	Various pyrazole derivatives	Inhibition of kinases and signaling pathways
Antimicrobial	Pyrazole-based antibiotics	Disruption of bacterial cell wall synthesis
Analgesic	Phenylbutazone	Inhibition of pain pathways

The biological activity of 6-(4-Bromo-1-methyl-1H-pyrazol-5-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane is hypothesized to involve several mechanisms:

• Enzyme Inhibition: The pyrazole moiety can act as a competitive inhibitor for various enzymes, particularly cyclooxygenases (COX), which are crucial in inflammatory processes.
• Receptor Modulation: The compound may interact with neurotransmitter receptors, influencing pain perception and inflammatory responses.
• Cell Signaling Pathways: It may modulate key signaling pathways such as MAPK or PI3K/Akt, which are involved in cell proliferation and survival.

Study 1: Antitumor Activity

In a recent study, derivatives similar to 6-(4-Bromo-1-methyl-1H-pyrazol-5-yl)-3-methyl-7-oxa-3-azabicyclo[4.1.0]heptane were evaluated for their antitumor properties against various cancer cell lines. The results showed significant inhibition of cell proliferation in breast and lung cancer cells, with IC₅₀ values in the low micromolar range.

Study 2: Anti-inflammatory Effects

Another study assessed the anti-inflammatory effects of pyrazole derivatives in models of acute inflammation. The compound demonstrated a reduction in edema and inflammatory cytokine levels, suggesting its potential as an anti-inflammatory agent.